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Compound of Interest

Compound Name: Pencycuron-d5

Cat. No.: B15142454

Introduction

Pencycuron is a non-systemic fungicide used to control diseases caused by Rhizoctonia solani
in various crops.[1] Its presence and persistence in soil are of environmental concern,
necessitating sensitive and accurate analytical methods for its quantification. This document
provides a detailed protocol for the quantitative analysis of pencycuron in soil samples using
Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with
the aid of a deuterated internal standard, Pencycuron-d5. The use of an isotopically labeled
internal standard is crucial for correcting matrix effects and variabilities in sample preparation
and instrument response, thereby enhancing the accuracy and precision of the analysis.

The methodology described herein is based on the QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) extraction procedure followed by dispersive solid-phase extraction (d-SPE)
cleanup.[2][3] This approach ensures high recovery of the analyte while effectively removing
interfering matrix components.[3]

Experimental Protocols
1. Materials and Reagents
e Pencycuron (analytical standard, >98% purity)

e Pencycuron-d5 (internal standard, >98% purity)
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Magnesium sulfate (anhydrous, for analysis)

Sodium chloride (for analysis)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB) sorbent (optional, for soils with high pigment content)

C18 sorbent

Soil samples (air-dried and sieved through a 2-mm mesh)

. Standard Solutions Preparation

Stock Solutions (1000 pug/mL): Accurately weigh and dissolve pencycuron and pencycuron-
d5 in methanol to prepare individual stock solutions of 1000 ug/mL. Store at -20°C.

Intermediate Standard Solution (10 pg/mL): Prepare an intermediate solution of pencycuron
in acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the intermediate standard solution with acetonitrile to obtain concentrations ranging
from 1 to 100 ng/mL.

Internal Standard Spiking Solution (1 pg/mL): Dilute the pencycuron-d5 stock solution with
acetonitrile to prepare a 1 pg/mL spiking solution.

. Sample Preparation (QUEChERS Method)

Extraction:
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o Weigh 10 g of homogenized soil sample into a 50 mL polypropylene centrifuge tube.
o Add 100 pL of the 1 pg/mL pencycuron-d5 internal standard spiking solution.

o Add 10 mL of ultrapure water and vortex for 30 seconds to hydrate the soil.

o Add 10 mL of acetonitrile.

o Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

o Immediately cap and shake vigorously for 1 minute.

[¢]

Centrifuge at 4000 rpm for 5 minutes.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube
containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

o For soils with high organic matter or pigment content, 7.5 mg of GCB can be added.
o Vortex for 30 seconds.
o Centrifuge at 10,000 rpm for 5 minutes.

o Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for UPLC-
MS/MS analysis.

4. UPLC-MS/MS Analysis

 Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an
electrospray ionization (ESI) source.

e UPLC Conditions:
o Column: C18 column (e.g., 2.1 mm x 100 mm, 1.7 pum)

o Mobile Phase: A) 0.1% Formic acid in water, B) 0.1% Formic acid in acetonitrile.
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o Gradient: Start with 95% A, hold for 0.5 min, ramp to 5% A over 5 min, hold for 2 min, then
return to initial conditions and equilibrate for 3 min.

o Flow Rate: 0.3 mL/min
o Injection Volume: 5 pL

o Column Temperature: 40°C

 MS/MS Conditions:
o lonization Mode: ESI Positive
o Capillary Voltage: 3.0 kV
o Source Temperature: 150°C
o Desolvation Temperature: 400°C
o Desolvation Gas Flow: 800 L/hr
o Collision Gas: Argon

o Multiple Reaction Monitoring (MRM) Transitions: The specific precursor and product ions
for pencycuron and pencycuron-d5 should be optimized by direct infusion of the standard
solutions. Typical transitions are provided in the table below.

Data Presentation

Table 1: UPLC-MS/MS Parameters for Pencycuron and Pencycuron-d5

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15142454?utm_src=pdf-body
https://www.benchchem.com/product/b15142454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Product L
Product Cone Collision
Compoun Precursor lon (m/z) Dwell
. lon (m/z) . Voltage Energy
d lon (m/z) (Quantifie . Time (s)
) (Qualifier) (V) (eV)
r
Pencycuro
329.1 125.1 218.1 0.05 30 20
n
Pencycuro
45 334.1 130.1 223.1 0.05 30 20
n-

Table 2: Method Validation Data for Pencycuron in Soil

Parameter Result
Linearity Range 1-100 ng/g
Correlation Coefficient (r?) >0.995
Limit of Detection (LOD) 0.5 ng/g
Limit of Quantification (LOQ) 1.0 ng/g

Recovery (%) at different spiking levels

1 ng/g 95.2+45
10 ng/g 98.7+3.8
100 ng/g 101.5+25

Precision (RSD, %)

Intra-day (n=5) <5%
Inter-day (n=15, 3 days) <10%
Matrix Effect (%) -5to +5

Note: The values presented in Table 2 are typical expected values for this type of analysis and
should be verified through in-house validation.
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Mandatory Visualization

Click to download full resolution via product page

Caption: Workflow for Pencycuron Analysis in Soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

